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Introduction

A947 is a potent and selective proteolysis-targeting chimera (PROTAC) designed to induce the
degradation of the SWI/SNF-related, matrix-associated, actin-dependent regulator of
chromatin, subfamily A, member 2 (SMARCAZ2). In cancers with mutations in the homologous
SMARCA4 gene, tumor cells often exhibit a synthetic lethal dependency on SMARCAZ2, making
it a compelling therapeutic target. This document provides an in-depth technical overview of the
in vitro characterization of A947, summarizing key quantitative data, detailing experimental
methodologies, and visualizing its mechanism of action and experimental workflows.

Quantitative Data Summary

The following tables summarize the key quantitative parameters defining the in vitro activity and
selectivity of A947.
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Target Binding Affinity (Kd) Reference
SMARCAZ2 Bromodomain 93 nM [1112]
SMARCA4 Bromodomain 65 nM [1][2]

Table 1: Binding Affinity of A947. A947 exhibits comparable binding affinity to the
bromodomains of both SMARCAZ2 and its paralog SMARCAA4.

Selectivity
Target . (SMARCA4/
. Cell Line DC50 Dmax Reference
Protein SMARCA2
DC50)
SMARCA2 SW1573 39 pM 96% ~28-fold [1][3]
SMARCA4 SW1573 1.1 nM 92% - [3]

Table 2: In Vitro Degradation Profile of A947. Despite similar binding affinities, A947
demonstrates potent and selective degradation of SMARCAZ2 over SMARCAA4 in cellular

assays.
Cell Line Type Mean IC50 Reference
SMARCA4-mutant 7nM [3]
SMARCA4 Wild-type 86 nM [3]

Table 3: Anti-proliferative Activity of A947. A947 shows significantly more potent inhibition of
cell growth in cancer cell lines with SMARCA4 mutations.

Mechanism of Action: PROTAC-mediated
Degradation

A947 functions as a heterobifunctional molecule. One end of the molecule binds to the
bromodomain of SMARCAZ2, while the other end recruits the von Hippel-Lindau (VHL) E3
ubiquitin ligase. This induced proximity facilitates the ubiquitination of SMARCAZ2, marking it for
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degradation by the proteasome. This targeted degradation of SMARCAZ2 in SMARCA4-mutant
cancer cells leads to cell cycle arrest, primarily in the G1 phase, and subsequent inhibition of
tumor growth.

Mechanism of Action of A947
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A947 Mechanism of Action

Experimental Protocols

Detailed methodologies for the key in vitro experiments are outlined below.

Binding Affinity Determination (Probe Displacement
Assay)

This assay quantifies the binding affinity of A947 to the bromodomains of SMARCA2 and
SMARCA4.
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Binding Affinity Workflow (Probe Displacement)

Recombinant SMARCA2/4 Biotinylated SMARCA2/4
Bromodomain Binding Probe

A947 Serial Dilution

Incubation

Signal Detection
(e.g., TR-FRET)

Data Analysis
(Kd Determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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